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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-nitroaniline

Cat. No.: B1271561

Essential Safety and Handling Guide for 4-Bromo-2-
fluoro-6-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Bromo-2-fluoro-6-nitroaniline (CAS No. 517920-70-6). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risk.

Hazard Summary

4-Bromo-2-fluoro-6-nitroaniline is a hazardous substance.[1] Key hazard statements include:

Harmful if swallowed (H302)[1][2]

e Harmful in contact with skin (H312)[1]
o Causes skin irritation (H315)[2]

o Causes serious eye irritation (H319)[2]
o Harmful if inhaled (H332)[1]

o May cause respiratory irritation (H335)[2]
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure personnel safety. The following table

summarizes the required PPE for handling 4-Bromo-2-fluoro-6-nitroaniline.

Personal Protective

Specifications and

Body Part ] ]

Equipment Recommendations

Chemical safety goggles and Must be worn to protect
Eyes/Face ) )

face shield against splashes and dust.

Gloves should be inspected for
Ski Chemical-resistant gloves integrity before each use and
in

(e.g., Nitrile, Neoprene)

disposed of according to

institutional guidelines.

Lab coat or chemical-resistant

coveralls

To prevent skin contact with

the substance.

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Recommended when working
outside of a fume hood, if dust
is generated, or if irritation is

experienced.

Feet

Closed-toe shoes

To protect against spills.

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation:

Ensure a certified chemical fume hood is operational.
Verify the location and functionality of the nearest safety shower and eyewash station.
Assemble all necessary equipment and reagents.

Don all required PPE as outlined in the table above.

. Weighing and Transfer:

Conduct all weighing and transfer operations within the chemical fume hood to minimize

inhalation exposure.

Handle the compound carefully to avoid generating dust.
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Use a spatula or other appropriate tool to transfer the solid.
Keep containers tightly closed when not in use.

. Reaction Setup:

Set up the reaction apparatus within the chemical fume hood.

If heating the substance, use a well-controlled heating mantle and monitor the reaction
closely.

Ensure adequate ventilation at all times.

. Post-Reaction Work-up and Cleanup:

Allow the reaction mixture to cool to room temperature before handling.

Quench the reaction carefully, being mindful of any potential exothermic processes.
Clean all glassware with an appropriate solvent in the fume hood. Collect the rinsate as
hazardous waste.

Disposal Plan: Step-by-Step Waste Management

1

w

. Waste Segregation:

Collect all solid waste contaminated with 4-Bromo-2-fluoro-6-nitroaniline (e.g., weighing
paper, contaminated paper towels) in a dedicated, labeled, and sealed hazardous waste
container.

Collect all liquid waste containing the compound, including reaction residues and solvent
rinses, in a separate, compatible, and clearly labeled hazardous waste container.

. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "4-Bromo-2-fluoro-6-nitroaniline”.
Indicate the approximate concentration and other components of the waste mixture.

. Storage of Waste:

Store hazardous waste containers in a designated, well-ventilated, and secondary
containment area.
Do not mix incompatible waste streams.
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4. Final Disposal:

¢ Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EHS) office.
o Follow all local, state, and federal regulations for hazardous waste disposal.

5. Decontamination of Empty Containers:

o Triple rinse empty containers with a suitable solvent (e.g., acetone, ethanol).

e Collect the rinsate as hazardous waste.

« After triple rinsing, the container may be disposed of as non-hazardous waste, pending
confirmation with your institution's EHS guidelines.

Visual Workflow Guides

The following diagrams illustrate the essential workflows for safely handling and selecting PPE

for 4-Bromo-2-fluoro-6-nitroaniline.
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1. Preparation

Start: Task Requiring
4-Bromo-2-fluoro-6-nitroaniline

\

Conduct Risk Assessment

A\

Gather & Inspect Required PPE

\

Verify Fume Hood Operation

\

Locate Emergency Equipment

2. Haphdling
Y

Don Appropriate PPE

\

Weigh & Transfer in Fume Hood

Y

Perform Experimental Procedure

\

Clean Work Area & Equipment

3. Digposal
v

Segregate Solid & Liquid Waste

\

Label Hazardous Waste Containers

\

Store Waste in Designated Area

Y

Arrange Disposal via EHS
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Handling 4-Bromo-2-fluoro-6-nitroaniline?
/ Hazard Avssessment \

Inhalation Hazard? :
? ?
(Dust, Aerosol) Skin Contact Hazard" Eye Splash Hazard*
/ |
/(es Yes \Yes
Required PPE

Wear Chemical-Resistant Wear Safety Goggles

& Face Shield

Use NIOSH-approved Respirator Gloves & Lab Coat

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1271561?utm_src=pdf-body-img
https://www.benchchem.com/product/b1271561?utm_src=pdf-custom-synthesis
https://www.chemical-label.com/en/ghs/print-clp/517920-70-6/4-bromo-2-fluoro-6-nitroaniline
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=27297&ExtHyperLink=1
https://www.benchchem.com/product/b1271561#personal-protective-equipment-for-handling-4-bromo-2-fluoro-6-nitroaniline
https://www.benchchem.com/product/b1271561#personal-protective-equipment-for-handling-4-bromo-2-fluoro-6-nitroaniline
https://www.benchchem.com/product/b1271561#personal-protective-equipment-for-handling-4-bromo-2-fluoro-6-nitroaniline
https://www.benchchem.com/product/b1271561#personal-protective-equipment-for-handling-4-bromo-2-fluoro-6-nitroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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